Cas no 34259-99-9 (4-bromo-1,3-thiazole)

4-Bromo-1,3-thiazole is a heterocyclic organic compound featuring a bromine substituent at the 4-position of the thiazole ring. This versatile intermediate is widely utilized in pharmaceutical and agrochemical synthesis due to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. Its electron-withdrawing bromine group enhances electrophilic substitution, making it valuable for constructing complex molecular frameworks. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its compatibility with various reaction conditions and role as a precursor for functionalized thiazoles underscore its importance in medicinal chemistry and material science research.

4-bromo-1,3-thiazole structure

Product Name:4-bromo-1,3-thiazole

CAS No:34259-99-9

MF:C₃H₂BrNS

MW:164.023678302765

MDL:MFCD06657592

CID:54215

PubChem ID:253660693

Update Time:2025-08-10

4-bromo-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromothiazole
- 4-bromo-1,3-thiazole
- 4-bromothiazol
- 4-Bromo-thiazole
- AC-22762
- CS-W001221
- VDTIGYKLTROQAH-UHFFFAOYSA-N
- Thiazole, 4-bromo-
- FT-0602276
- AKOS005255993
- SCHEMBL9290
- BCP27325
- W-202399
- MFCD06657592
- DTXSID60376819
- EN300-68540
- SB36714
- 4-bromo thiazole
- 4-Bromothiazole, 97%
- CHEMBL5170049
- AM20090525
- A6029
- 34259-99-9
- B4594
- PS-6077
- SY005274
- STL554862
- BBL101068
- DB-011665
- DTXCID20327847
- FB10594
- 627-626-2
- B64607
- MDL： MFCD06657592
- Inchi： 1S/C3H2BrNS/c4-3-1-6-2-5-3/h1-2H
- InChI Key： VDTIGYKLTROQAH-UHFFFAOYSA-N
- SMILES： BrC1=CSC=N1
- BRN： 506871

Computed Properties

Exact Mass: 162.90900
Monoisotopic Mass: 162.909
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 50.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1A^2
XLogP3: 2

Experimental Properties

Color/Form: Colorless to Yellow Liquid
Density: 1.839 g/mL at 25 °C
Melting Point: No data available
Boiling Point: 190°C(lit.)
Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
Refractive Index: n20/D 1.602
PSA: 41.13000
LogP: 1.90560
λmax: 247(EtOH)(lit.)

4-bromo-1,3-thiazole Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H302,H315,H318,H335
Warning Statement： P261,P280,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,2-8°C
Risk Phrases：R22

4-bromo-1,3-thiazole Customs Data

HS CODE：2934100090
Customs Data：

China Customs Code:
2934100090

Overview:

2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-bromo-1,3-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	016178-1g	4-Bromothiazole	34259-99-9	98%	1g	￡28.00	2022-03-01
Fluorochem	016178-5g	4-Bromothiazole	34259-99-9	98%	5g	￡54.00	2022-03-01
Fluorochem	016178-25g	4-Bromothiazole	34259-99-9	98%	25g	￡180.00	2022-03-01
AstaTech	50021-5/G	4-BROMOTHIAZOLE	34259-99-9	97%	5g	$29	2023-09-17
AstaTech	50021-25/G	4-BROMOTHIAZOLE	34259-99-9	97%	25g	$124	2023-09-17
AstaTech	50021-100/G	4-BROMOTHIAZOLE	34259-99-9	97%	100g	$458	2023-09-17
Chemenu	CM110867-25g	4-bromothiazole	34259-99-9	98%	25g	$***	2023-05-30
Chemenu	CM110867-100g	4-bromothiazole	34259-99-9	98%	100g	$***	2023-05-30
Ambeed	A172160-1g	4-Bromothiazole	34259-99-9	98%	1g	$12.0	2024-04-19
Ambeed	A172160-5g	4-Bromothiazole	34259-99-9	98%	5g	$15.0	2024-04-19

4-bromo-1,3-thiazole Production Method

4-bromo-1,3-thiazole Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:34259-99-9)4-Bromothiazole

Order Number:sfd16724

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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